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Compound of Interest

Compound Name: HO-Peg24-CH2CH2cooh

Cat. No.: B15541172

An In-depth Technical Guide on HO-Peg24-CH2CH2cooh

This technical guide provides a detailed overview of the physicochemical properties of HO-
Peg24-CH2CH2cooh, a key building block in modern drug development, particularly in the field
of targeted protein degradation. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and biotechnology sectors.

Physicochemical Properties

HO-Peg24-CH2CH2cooh is a monodisperse polyethylene glycol (PEG) derivative that
functions as a linker in various bioconjugation applications. Its well-defined structure and length
are critical for its function in complex biological systems.

Table 1: Molecular Data for HO-Peg24-CH2CH2cooh

Property Value
Molecular Weight 1147.34
Molecular Formula Cs1H102027

Applications in Targeted Protein Degradation

HO-Peg24-CH2CH2cooh is prominently used as a PEG-based linker for the synthesis of
Proteolysis Targeting Chimeras (PROTACSs).[1] PROTACSs are heterobifunctional molecules
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that consist of two ligands connected by a linker; one ligand binds to a target protein, and the
other recruits an E3 ubiquitin ligase.[1] This proximity induces the ubiquitination and
subsequent degradation of the target protein by the proteasome.

The PEG component of the linker enhances the solubility and pharmacokinetic properties of
the resulting PROTAC molecule. The specific length of the 24-unit PEG chain in HO-Peg24-
CH2CH2cooh provides the necessary spatial orientation to facilitate the formation of a
productive ternary complex between the target protein, the PROTAC, and the E3 ligase.

Conceptual Workflow of PROTAC-Mediated Protein
Degradation

The following diagram illustrates the general mechanism of action for a PROTAC molecule,
where a linker such as HO-Peg24-CH2CH2cooh plays a crucial role in connecting the
functional ends of the molecule.
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Caption: Conceptual workflow of PROTAC-mediated protein degradation.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of PROTACSs using HO-
Peg24-CH2CH2cooh are highly specific to the target protein and the E3 ligase being utilized.
As such, generalized protocols are not provided here. Researchers should refer to specialized
literature for methodologies relevant to their specific research targets.
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Signaling Pathways

The direct involvement of HO-Peg24-CH2CH2cooh in specific signaling pathways is as a
component of a larger PROTAC molecule. The PROTAC itself does not typically participate in
signaling but rather modulates cellular pathways by inducing the degradation of a key protein
within that pathway. The impact on signaling is therefore dependent on the function of the
targeted protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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